5-(azetidin-3-yl)imidazolidine-2,4-dione hydrochloride
Description
“5-(azetidin-3-yl)imidazolidine-2,4-dione hydrochloride” is a chemical compound with the CAS Number: 2408962-23-0 . It has a molecular weight of 191.62 . The compound is typically stored at 4 degrees Celsius and is usually in powder form .
Synthesis Analysis
The synthesis of this compound or similar compounds often involves the use of condensation reactions . For instance, a variety of new compounds containing two or three biologically active imidazolidine-2,4-dione cores have been synthesized through two- and three-way optimization of 3 and 4CR by Knoevenagel condensation .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H9N3O2.ClH/c10-5-4 (3-1-7-2-3)8-6 (11)9-5;/h3,7,10H,1-2H2, (H2,8,9,11);1H . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound has a molecular weight of 191.62 . It is typically stored at 4 degrees Celsius and is usually in powder form .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(azetidin-3-yl)imidazolidine-2,4-dione hydrochloride involves the reaction of azetidine-3-carboxylic acid with ethylenediamine followed by cyclization with phosgene. The resulting product is then treated with hydrochloric acid to obtain the final compound.", "Starting Materials": [ "Azetidine-3-carboxylic acid", "Ethylenediamine", "Phosgene", "Hydrochloric acid" ], "Reaction": [ "Azetidine-3-carboxylic acid is reacted with ethylenediamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the intermediate 5-(azetidin-3-yl)imidazolidine-2-thione.", "The intermediate is then cyclized with phosgene to form 5-(azetidin-3-yl)imidazolidine-2,4-dione.", "The final compound is obtained by treating the product with hydrochloric acid to form the hydrochloride salt of 5-(azetidin-3-yl)imidazolidine-2,4-dione." ] } | |
| 2408962-23-0 | |
Molecular Formula |
C6H10ClN3O2 |
Molecular Weight |
191.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
